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Compound of Interest

4-(3-Methylpyridin-2-
Compound Name:

YL)morpholine
CAS No.: 327064-60-8
Cat. No.: B1420490

Get Quote

\ J

Optimized Protocols for Synthesis & Cross-Coupling in
Drug Discovery
Part 1: Executive Summary & Chemical Profile

4-(3-Methylpyridin-2-yl)morpholine (also known as 2-morpholino-3-picoline) represents a
"privileged structure” in drug discovery. The presence of the 3-methyl group adjacent to the
morpholine ring creates a specific steric environment that:

» Forces Non-Planarity: It twists the morpholine ring out of the pyridine plane, often improving
solubility and selectivity in kinase binding pockets (e.g., disrupting flat

-stacking interactions).[1]

e Metabolic Shielding: The methyl group blocks the metabolically vulnerable 3-position of the
pyridine ring.
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o Electronic Modulation: It acts as a weak electron donor, subtly altering the basicity of the
pyridine nitrogen.[1]

Chemical Identity

Property Detail
IUPAC Name 4-(3-Methylpyridin-2-yl)morpholine
2-Morpholino-3-methylpyridine; 4-(3-Methyl-2-
Synonyms o )
pyridinyl)morpholine
Molecular Formula C10H14N20
Molecular Weight 178.23 g/mol

2-Chloro-3-methylpyridine (CAS: 18368-76-8),

Key Starting Materials )
Morpholine (CAS: 110-91-8)

) Pale yellow oil or low-melting solid (depending
Physical State )
on purity)

Part 2: Synthesis Protocols

The synthesis of this molecule is non-trivial due to the ortho-effect. The 3-methyl group
sterically hinders the 2-position, making standard Nucleophilic Aromatic Substitution (SNAr)
sluggish compared to unsubstituted pyridines.

Method A: Buchwald-Hartwig Cross-Coupling
(Recommended)

Best for: High yields, mild conditions, and avoiding harsh heating.[1]

Mechanism: Palladium-catalyzed amination overcomes steric hindrance via oxidative addition
and reductive elimination cycles.

Reagents:

e Substrate: 2-Chloro-3-methylpyridine (1.0 equiv)
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e Nucleophile: Morpholine (1.2 equiv)[1]
o Catalyst: Pdz(dba)s (1-2 mol%) or Pd(OACc)z[1]

o Ligand:BINAP or XPhos (The bulky ligand is crucial to stabilize the Pd species in the
presence of the ortho-methyl group).

o Base: NaOtBu (1.4 equiv)[1]
e Solvent: Toluene or Dioxane (anhydrous)[1]
Protocol:

e Charge a reaction vial with 2-chloro-3-methylpyridine (1.0 mmol), Pdz(dba)s (0.02 mmol),
BINAP (0.04 mmol), and NaOtBu (1.4 mmol) under nitrogen.

e Add anhydrous Toluene (5 mL) and Morpholine (1.2 mmol).

o Heat the mixture to 100°C for 4—6 hours. Note: Monitoring by LCMS is essential; the starting
chloride is UV-active.

o Workup: Cool to RT, filter through a Celite pad (eluting with EtOAc), and concentrate.
 Purification: Flash column chromatography (Hexanes:EtOAc 80:20).

e Expected Yield: 85-95%.

Method B: High-Temperature SNAr (Industrial/Scale-Up)

Best for: Large-scale batches where Pd catalysts are too expensive.

Mechanism: The 3-methyl group deactivates the ring and blocks attack. We must use high
temperature or a better leaving group (Fluorine).[1]

Protocol (Using 2-Fluoro-3-methylpyridine):
» Note: The fluoro-analog reacts ~300x faster than the chloro-analog.[2]

e Dissolve 2-fluoro-3-methylpyridine (1.0 equiv) in DMSO (3 vol).
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e Add Morpholine (3.0 equiv) and K2COs (2.0 equiv).[1]

e Heat to 120°C for 12 hours in a sealed tube.

* Yield: >90%.

Protocol (Using 2-Chloro-3-methylpyridine):

e Requires forcing conditions.[1]

e Mix 2-chloro-3-methylpyridine and Morpholine (neat, 5 equiv) in a pressure vessel.
e Heat to 160-180°C for 24-48 hours.

o Caution: Significant tar formation may occur.[1] Yields are typically lower (50-60%).[1]

Part 3: Functionalization & Application Workflows

Once synthesized, the 4-(3-methylpyridin-2-yl)morpholine scaffold is rarely the final drug. It
is usually functionalized at the 5-position or 6-position to build larger bioactive molecules.

Workflow Visualization: Decision Tree

. Electrophilic Bromination 5-Bromo Derivative
EleCtl‘Ophth Attack (NBS, MeCN) (Suzuki Coupling Precursor)

Deprotonation

> Directed Lithiation > 6-Substituted Derivative

4-(3-Methylpyridin-2-yhmorpholine (n-BuLi, Electrophile) (C-C Bond Formation)

Oxidation

N-Oxide Formation Pyridine N-Oxide
(mCPBA) (Metabolite/Prodrug)

Click to download full resolution via product page

Caption: Divergent functionalization pathways for the core scaffold. The 5-bromo derivative is
the most common gateway to kinase inhibitors.

Key Protocol: Regioselective Bromination (5-Position)
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To create a coupling partner for Suzuki reactions (common in PI3K inhibitor synthesis):

Reagents: Scaffold (1.0 equiv), N-Bromosuccinimide (NBS) (1.1 equiv).[1]
e Solvent: Acetonitrile (MeCN) or DMF.[1]
o Conditions: Stir at 0°C to RT for 2 hours.

» Selectivity: The morpholine nitrogen donates electron density into the ring (para-directing
relative to itself), activating the 5-position.[1] The 3-methyl group sterically blocks the 3-
position and disfavors the 4-position, ensuring high regioselectivity for C5.

e Product:5-Bromo-4-(3-methylpyridin-2-yl)morpholine.

Part 4: Analytical Data & Quality Control

Researchers must validate the structure, particularly distinguishing it from the 4-methyl or 5-
methyl isomers.

Analytical Method Expected Signal | Characteristic

Methyl: Singlet at ~2.30 ppm (3H). Morpholine:
Two multiplets at ~3.0 ppm (N-CHz) and ~3.8

1H NMR (CDCl3) ppm (O-CHz2). Pyridine: Look for the specific
coupling pattern of a 2,3-disubstituted pyridine
(dd or m at ~6.8-8.2 ppm).[1]

[M+H]*: 179.12 m/z.[1] Retention Time: Will be
slightly longer than unsubstituted 2-

LC-MS (ESI+) : - o
morpholinopyridine due to lipophilicity of the
methyl group.

The pure compound is often an oil that

Appearance crystallizes upon standing or cooling (mp ~40—

45°C).[1]

Part 5: Safety & Handling

e Hazard Class: Irritant (Skin/Eye).[1][3]
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» Specific Hazard: Pyridine derivatives can cause central nervous system depression at high
concentrations.[1]

» Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C. The morpholine nitrogen
is prone to oxidation (N-oxide formation) over long periods in air.[1]
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o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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